N-(sec-butyl)-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-butan-2-yl-1-[(4-fluorophenyl)methylsulfonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H25FN2O3S/c1-3-13(2)19-17(21)15-8-10-20(11-9-15)24(22,23)12-14-4-6-16(18)7-5-14/h4-7,13,15H,3,8-12H2,1-2H3,(H,19,21)
• InChI Key: JRCWXENUTHHXSI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1CCN(CC1)S(=O)(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C17H25FN2O3S
• Molecular Weight: 356.5 g/mol

Description

N-(sec-butyl)-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide, also known as BMS-986165, is a small molecule inhibitor of TYK2 and JAK1 kinases. It is a promising drug candidate for the treatment of various autoimmune diseases such as psoriasis, rheumatoid arthritis, and inflammatory bowel disease.

Mechanism of Action

N-(sec-butyl)-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide inhibits TYK2 and JAK1 kinases, which are key signaling molecules involved in the immune response. By blocking these kinases, N-(sec-butyl)-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide reduces the production of pro-inflammatory cytokines such as IL-12, IL-23, and IFN-α. This leads to a reduction in inflammation and disease activity in autoimmune diseases.
Biochemical and Physiological Effects:
N-(sec-butyl)-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide has been shown to reduce the levels of pro-inflammatory cytokines in both animal models and human clinical trials. It has also been shown to reduce disease activity scores in patients with psoriasis and lupus. N-(sec-butyl)-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide has a favorable safety profile, with no serious adverse events reported in clinical trials.

Advantages and Limitations for Lab Experiments

N-(sec-butyl)-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide is a highly selective inhibitor of TYK2 and JAK1 kinases, which makes it a valuable tool for studying the role of these kinases in the immune response. However, the high selectivity of N-(sec-butyl)-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide may also limit its usefulness in studying other signaling pathways that are regulated by JAK kinases.

Future Directions

There are several potential future directions for N-(sec-butyl)-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide. One possible application is in the treatment of other autoimmune diseases such as multiple sclerosis and type 1 diabetes. Another potential application is in combination therapy with other drugs that target different signaling pathways in the immune response. Additionally, further studies are needed to fully understand the long-term safety and efficacy of N-(sec-butyl)-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide in humans.

Scientific Research Applications

N-(sec-butyl)-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide has been extensively studied in preclinical models of autoimmune diseases. It has shown efficacy in reducing inflammation and disease severity in mouse models of psoriasis, rheumatoid arthritis, and inflammatory bowel disease. N-(sec-butyl)-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide has also been shown to have a favorable safety profile in animal studies. Based on these promising results, N-(sec-butyl)-1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide is currently in clinical trials for the treatment of psoriasis and lupus.